Cas no 2227871-51-2 ((2S)-2-{(1RS,2SR)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}hexanoic acid)

• Product Name: (2S)-2-{(1RS,2SR)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}hexanoic acid
• CAS No: 2227871-51-2
• MF: C₂₈H₃₄N₂O₅
• MW: 478.579967975616
• CID: 6440829
• PubChem ID: 165565432
• Update Time: 2025-05-19

(2S)-2-{(1RS,2SR)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}hexanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-2-{(1RS,2SR)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}hexanoic acid
• 2227871-51-2
• (2S)-2-{[(1RS,2SR)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexyl]formamido}hexanoic acid
• EN300-1565711

• Inchi： 1S/C28H34N2O5/c1-2-3-15-25(27(32)33)29-26(31)22-14-8-9-16-24(22)30-28(34)35-17-23-20-12-6-4-10-18(20)19-11-5-7-13-21(19)23/h4-7,10-13,22-25H,2-3,8-9,14-17H2,1H3,(H,29,31)(H,30,34)(H,32,33)/t22-,24+,25+/m1/s1
• InChI Key： FBZXUOAMTISZKT-VJTSUQJLSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(N[C@H]1CCCC[C@H]1C(N[C@H](C(=O)O)CCCC)=O)=O

Computed Properties

• Exact Mass: 478.24677219g/mol
• Monoisotopic Mass: 478.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 721
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.8
• Topological Polar Surface Area: 105Ų

Additional information on (2S)-2-{(1RS,2SR)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}hexanoic acid

Comprehensive Analysis of (2S)-2-{(1RS,2SR)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}hexanoic acid (CAS No. 2227871-51-2)

The compound (2S)-2-{(1RS,2SR)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}hexanoic acid, identified by its CAS No. 2227871-51-2, is a sophisticated chiral molecule widely utilized in peptide synthesis and pharmaceutical research. Its intricate structure incorporates a 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group, a cyclohexyl ring, and a hexanoic acid moiety, making it a valuable intermediate for drug discovery and bioconjugation applications. Researchers frequently search for "Fmoc-protected amino acid derivatives" or "chiral building blocks for peptide synthesis," highlighting its relevance in modern medicinal chemistry.

In the context of current trends, this compound aligns with the growing demand for custom peptide synthesis and targeted drug delivery systems. The Fmoc group is pivotal in solid-phase peptide synthesis (SPPS), a technique dominating discussions in biotechnology forums and AI-driven drug design platforms. Its stability under basic conditions and ease of deprotection make it a preferred choice for automated peptide synthesizers, a topic frequently queried in search engines like "how to optimize Fmoc deprotection in peptide synthesis."

The stereochemistry of (2S)-2-{(1RS,2SR)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}hexanoic acid is critical for its biological activity, a point emphasized in recent publications on enantioselective catalysis and protein-protein interaction inhibitors. Users often inquire about "role of chirality in drug efficacy" or "cyclohexyl-based peptidomimetics," reflecting the compound's niche in rational drug design. Its hexanoic acid tail further enhances solubility, a feature explored in queries like "improving bioavailability of peptide drugs."

From a synthetic perspective, the compound's CAS No. 2227871-51-2 is frequently cross-referenced in patents related to GPCR-targeted therapeutics and macrocyclic peptides. Analytical techniques such as HPLC purity testing and mass spectrometry characterization are commonly associated with its quality control, addressing search terms like "HPLC methods for Fmoc-amino acid analysis." The cyclohexyl moiety’s conformational rigidity also sparks interest in "cyclic peptide stability studies," a trending topic in peptide engineering communities.

Environmental and regulatory considerations are increasingly prominent in user searches. While (2S)-2-{(1RS,2SR)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}hexanoic acid is not classified as hazardous, its handling aligns with broader queries like "green chemistry in peptide manufacturing" or "sustainable protecting groups." The Fmoc group’s compatibility with water-based deprotection methods further resonates with eco-conscious research trends.

In conclusion, CAS No. 2227871-51-2 represents a nexus of innovation in peptide therapeutics and precision medicine. Its structural features cater to cutting-edge inquiries, from "AI-assisted peptide folding prediction" to "multifunctional linker chemistry," ensuring its enduring relevance in both academic and industrial spheres.